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Compound of Interest

Compound Name: DL-Isocitric acid trisodium salt

Cat. No.: B032071

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of DL-Isocitric acid trisodium salt stock solutions for use in various research and
development applications.

Introduction

DL-Isocitric acid, a structural isomer of citric acid, is a key intermediate in the tricarboxylic acid
(TCA) cycle.[1][2] Its trisodium salt is a stable, water-soluble form commonly used as a
substrate for enzymes like isocitrate dehydrogenase and isocitrate lyase.[3] Accurate
preparation of stock solutions is critical for reproducible experimental results in metabolic
studies, enzyme kinetics, and cell culture applications.

Materials and Reagents

o DL-Isocitric acid trisodium salt (hydrate)

High-purity water (e.g., Milli-Q® or equivalent)

Phosphate-Buffered Saline (PBS), pH 7.2

Sterile conical tubes (15 mL and 50 mL)

Sterile serological pipettes
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0.22 um sterile syringe filters

Analytical balance

Vortex mixer

Magnetic stirrer and stir bar (optional)

pH meter (optional, for buffer preparation)

Quantitative Data Summary

The following tables summarize the key quantitative information for DL-Isocitric acid
trisodium salt.

Table 1: Chemical and Physical Properties

Property Value

Chemical Name DL-Isocitric acid, trisodium salt hydrate[4]
CAS Number 1637-73-6[1][5][6]

Molecular Formula CeHsNasO7[5]

Molecular Weight 258.07 g/mol (anhydrous basis)[3][6][7]
Appearance White to light yellow crystalline powder[1][5]

>93% to =98% (depending on the supplier)[3][4]

Purit
Y 61171

Table 2: Solubility Data

Solvent Solubility

Water > 100 mg/mL (387.49 mM)[5]

90 mg/mL[6]

PBS (pH 7.2) 5 mg/mL[3]
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Table 3: Stock Solution Storage Recommendations

Storage Temperature Shelf Life
-20°C Up to 1 month[5][8]
-80°C Up to 6 months[5][8]

Up to 28 days (based on citric acid stability
data)[9]

4°C

Experimental Protocols

4.1. Protocol for Preparation of a 1 M Aqueous Stock Solution

This protocol describes the preparation of a 1 M stock solution of DL-Isocitric acid trisodium
salt in high-purity water.

o Calculate the required mass: Based on the anhydrous molecular weight of 258.07 g/mol ,
weigh out the required amount of DL-Isocitric acid trisodium salt. For example, to prepare
10 mL of a 1 M solution, weigh 2.58 g of the salt.

» Dissolution: Add the weighed salt to a 15 mL conical tube. Add approximately 8 mL of high-
purity water.

e Mixing: Cap the tube and vortex thoroughly until the salt is completely dissolved. A magnetic
stirrer can also be used for larger volumes.

e Volume Adjustment: Adjust the final volume to 10 mL with high-purity water.

 Sterilization: Sterilize the solution by passing it through a 0.22 um syringe filter into a sterile
container.[5][8]

» Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.[5][8] Store the aliquots at -20°C for short-term storage
(up to 1 month) or at -80°C for long-term storage (up to 6 months).[5][8]

4.2. Protocol for Preparation of a 5 mg/mL Stock Solution in PBS (pH 7.2)
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This protocol is suitable for applications requiring a lower concentration of the salt in a buffered
solution.

Weighing: Weigh out the desired amount of DL-Isocitric acid trisodium salt. For example,
for 10 mL of a 5 mg/mL solution, weigh 50 mg of the salt.

Dissolution: Add the weighed salt to a 15 mL conical tube. Add 10 mL of sterile PBS (pH 7.2).

Mixing: Cap the tube and vortex until the solid is fully dissolved.

Sterilization and Storage: If necessary, sterilize the solution using a 0.22 um syringe filter.
Aliquot and store as described in the previous protocol.

Diagrams
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Experimental Workflow for Stock Solution Preparation

Preparation

1. Weigh DL-Isocitric acid
trisodium salt

:

2. Add solvent
(Water or PBS)

:

3. Vortex/Stir until
fully dissolved

:

4. Adjust to final volume

Sterilization & Storage

5. Sterile filter (0.22 pm)

:

6. Aliquot into
single-use tubes

:

7. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a sterile stock solution of DL-Isocitric acid trisodium salt.

Safety and Handling Precautions
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Standard laboratory safety practices should be followed when handling DL-Isocitric acid
trisodium salt and its solutions. This includes wearing appropriate personal protective
equipment (PPE) such as safety glasses, gloves, and a lab coat.[10] Handle the powder in a
well-ventilated area to avoid inhalation.[1][11] Although not classified as a hazardous
substance, direct contact with skin or eyes should be avoided.[1][12] Store the solid chemical in
a tightly closed container in a dry and well-ventilated place.[1]

Conclusion

The protocols outlined in these application notes provide a reliable method for the preparation
of DL-Isocitric acid trisodium salt stock solutions. Adherence to these guidelines will ensure
the consistency and accuracy of experimental outcomes. For specific applications, further
dilution of the stock solution may be necessary. Always refer to the specific requirements of
your experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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